Cas no 5284-79-7 (Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-methyl-)

Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-methyl- structure
5284-79-7 structure
Product Name:Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-methyl-
CAS No:5284-79-7
MF:C21H18N6O
MW:370.40722322464
CID:371550
PubChem ID:79167
Update Time:2025-04-19

Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-methyl-
    • 2 6-DI(P-AZIDOBENZAL)-4-METHYLCYCLOHEXANONE
    • 2,6-Bis(4-azidobenzylidene)-4-methylcyclohexanone
    • 2,6-Di(4-azidobenzal)-4-methylcyclohexanone
    • 2,6-Bis(4'-azidobenzal)-4-methylcyclohexanone
    • 2,6-Bis(4'-azidobenzylidene)-4-methylcyclohexanone
    • 2,6-Bis(p-azidobenzal)-4-methylcyclohexanone
    • 2,6-Bis(p-azidobenzylidene)-4-methylcyclohexanone
    • NS00032596
    • 2,6-bis[(4-azidophenyl)methylidene]-4-methylcyclohexan-1-one
    • AKOS025243185
    • 5284-79-7
    • 2,6-bis-(4' -azidobenzal)-4-methylcyclohexanone
    • Cyclohexanone, 2,6-bis[(4-azidophenyl)methylene]-4-methyl-
    • MDL: MFCD00011665
    • Inchi: 1S/C21H18N6O/c1-14-10-17(12-15-2-6-19(7-3-15)24-26-22)21(28)18(11-14)13-16-4-8-20(9-5-16)25-27-23/h2-9,12-14H,10-11H2,1H3
    • InChI Key: MLIWQXBKMZNZNF-UHFFFAOYSA-N
    • SMILES: O=C1C(=CC2C=CC(=CC=2)N=[N+]=[N-])CC(C)CC1=CC1C=CC(=CC=1)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 370.15400
  • Monoisotopic Mass: 370.15420922g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 481
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 4
  • Topological Polar Surface Area: 62.7

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 121 ºC
  • PSA: 116.57000
  • LogP: 5.94172
  • Solubility: Not determined

Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-methyl- Security Information

  • Hazardous Material transportation number:UN 1325 4.1/PG 2
  • WGK Germany:3
  • Hazard Category Code: R11
  • Safety Instruction: S16-S33
  • FLUKA BRAND F CODES:8
  • Hazardous Material Identification: F
  • Packing Group:III
  • Hazard Level:4.1
  • Risk Phrases:R11
  • Packing Group:III
  • Safety Term:4.1
  • HazardClass:4.1
  • PackingGroup:III
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd